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Compound of Interest

Compound Name: (E)-10-Dodecenyl acetate

Cat. No.: B205600

CAS Number: 35153-09-4

This technical guide provides a comprehensive overview of (E)-10-Dodecenyl acetate, a
significant semiochemical in the field of chemical ecology. The document is intended for
researchers, scientists, and professionals involved in drug development, agriculture, and
chemical synthesis. It details the compound's properties, synthesis, biological role, and
analytical methodologies.

Chemical and Physical Properties

(E)-10-Dodecenyl acetate is a fatty acid ester characterized by a 12-carbon chain with a
double bond at the tenth carbon in the (E) or trans configuration, and an acetate functional
group.[1] This structure contributes to its volatility and specific biological activity.[1] It is a
colorless to pale yellow liquid with a characteristic sweet, floral odor.[1]

Table 1: Physical and Chemical Properties of (E)-10-Dodecenyl Acetate
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Property Value Source
Molecular Formula C14H2602 [1112][3]
Molecular Weight 226.35 g/mol [11[2][3]
CAS Registry Number 35153-09-4 [1112][3]
Appearance Colorless to pale yellow liquid [1]
Odor Sweet, floral [1]
Boiling Point 105 °C @ 0.1 mm Hg [4]
Flash Point 230 °F (110 °C) (Closed Cup) [4]
Specific Gravity 0.8700 - 0.8800 @ 25°C [4]
Water Solubility Insoluble [4]
Purity Min. 95% [1]

Table 2: Spectroscopic Data of (E)-10-Dodecenyl Acetate
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Spectrum Type Key Data Points Source

o (ppm): 5.39-5.43 (m, 2H,
CH=CH), 4.05 (t, 2H, J=6.8Hz,
CHO), 2.05 (s, 3H, CH3CO),
1H NMR (300 MHz, CDCIs) 1.97 (m, 2H, CHaCH=), 1.73 [5]
. , s 2 =), 1.
(m, 3H, CHs), 1.57-1.65 (m,

4H, CHz), 1.28 (m, 10H, CH2)

3 (ppm): 171.2, 131.6, 124.5,
64.6, 32.6, 29.6, 29.4, 29.4,
13C NMR (75 MHz, CDCls) 20, 201 26.6. 26.8 210 5]

17.9

m/z (%): 226 (M*, 0), 166
(11.7), 137 (3.43), 124 (6.4),
Mass Spectrum (EI, 70 eV) 110 (11.7), 109 (11.7), 96 [5]
(26.5), 82 (56), 68 (75.5), 55
(80.4), 43 (100)

Biological Activity and Mechanism of Action

(E)-10-Dodecenyl acetate is primarily known for its role as an insect sex pheromone.[1][5][6]
Pheromones are chemical signals used for communication between members of the same
species, influencing behaviors such as mating.[7] This compound is a major sex pheromone
component for several species of Lepidoptera, including the spotted tentiform leafminer,
Phyllonorycter blancardella.[5][6] Male moths are highly sensitive to this compound, following
its concentration gradient in the air to locate a receptive female for mating. This attraction is a
key mechanism for reproductive success in these species.

While a specific intracellular signaling pathway for pheromone reception is complex and
involves olfactory receptor neurons, a simplified representation of its function as a
semiochemical is illustrated below.
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Fig. 1. Simplified action of (E)-10-Dodecenyl acetate as a pheromone.

Experimental Protocols
Synthesis of (E)-10-Dodecenyl Acetate

A reported synthesis of (E)-10-dodecenyl acetate starts from 1,9-nonanediol.[5] The following
is a generalized protocol based on this literature.

Step 1: Monoprotection of 1,9-Nonanediol
o Dissolve 1,9-nonanediol in a suitable solvent (e.g., dichloromethane).

e Add a protecting group reagent (e.g., tert-butyldimethylsilyl chloride) and a base (e.g.,
imidazole) at 0 °C.

 Stir the reaction mixture at room temperature until completion (monitored by TLC).

e Work up the reaction and purify the product by column chromatography to obtain the mono-
protected alcohol.

Step 2: Oxidation to the Aldehyde

» Dissolve the mono-protected alcohol in an appropriate solvent (e.g., dichloromethane).
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e Add an oxidizing agent (e.g., pyridinium chlorochromate) at room temperature.
 Stir the mixture until the reaction is complete (monitored by TLC).

« Filter the reaction mixture through a pad of silica gel and concentrate the filtrate to yield the
aldehyde.

Step 3: Wittig Reaction

o Prepare the phosphonium ylide by reacting an appropriate phosphonium salt (e.g.,
ethyltriphenylphosphonium bromide) with a strong base (e.g., n-butyllithium) in an anhydrous
solvent (e.g., THF) at low temperature.

e Add the aldehyde from Step 2 to the ylide solution.
» Allow the reaction to warm to room temperature and stir until completion.

e Quench the reaction with a saturated aqueous solution of ammonium chloride and extract
the product with an organic solvent.

Purify the product by column chromatography to obtain the protected (E/Z)-alkene mixture.

Step 4: Deprotection

Dissolve the protected alkene in a suitable solvent (e.g., THF).

Add a deprotecting agent (e.qg., tetrabutylammonium fluoride).

Stir the reaction at room temperature until the deprotection is complete.

Work up the reaction and purify the resulting alcohol by column chromatography.
Step 5: Acetylation
o Dissolve the alcohol from Step 4 in a solvent such as dichloromethane or pyridine.[8]

e Add acetic anhydride and a catalytic amount of a base (e.g., DMAP) or use pyridine as the
solvent and base.[8]
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 Stir the reaction mixture at room temperature.[8]

» Upon completion, quench the reaction with water, extract the product, and purify by column
chromatography to yield (E)-10-dodecenyl acetate.

Step 6: Isomer Separation/Purification The Wittig reaction may produce a mixture of (E) and (2)
isomers. The desired (E)-isomer can be separated and purified using techniques such as
preparative gas chromatography or column chromatography with a silver nitrate-impregnated
silica gel.
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Fig. 2: General workflow for the synthesis of (E)-10-Dodecenyl acetate.
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Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

Purpose: To determine the purity and confirm the identity of the synthesized compound.
Column: A non-polar capillary column (e.g., DB-5ms) is suitable for separation.
Injector Temperature: 250 °C.

Oven Program: Start at a lower temperature (e.g., 150 °C), hold for a few minutes, then ramp
at a controlled rate (e.g., 20 °C/min) to a final temperature (e.g., 200 °C) and hold.

Carrier Gas: Helium.

Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV. The resulting
fragmentation pattern can be compared to literature data for identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To elucidate the chemical structure and confirm the stereochemistry of the double
bond.

Solvent: Deuterated chloroform (CDCIs).

'H NMR: Provides information on the number and types of protons. The coupling constant (J-
value) of the vinylic protons is characteristic of the (E)-configuration (typically > 12 Hz).

13C NMR: Shows the number and types of carbon atoms in the molecule.

Logical Relationships of Isomers

(E)-10-Dodecenyl acetate has a geometric isomer, (Z)-10-dodecenyl acetate. The spatial

arrangement of the substituents around the carbon-carbon double bond differs between these

two isomers, leading to distinct physical properties and biological activities. The synthesis often

produces a mixture of these isomers, necessitating a purification step to isolate the biologically

active (E)-form.
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Fig. 3: Logical relationship between the geometric isomers.

Safety and Handling

(E)-10-Dodecenyl acetate is considered to have low toxicity when handled properly.[1]
However, it may cause irritation upon direct contact with the eyes or skin. Standard laboratory
safety precautions should be followed, including the use of personal protective equipment such
as gloves and safety glasses.[4] It should be stored in a cool, well-ventilated area in a tightly
sealed container under an inert gas.[4]

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for professional scientific or medical advice. Always consult the relevant Safety
Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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